Cas no 2137594-80-8 (1,2-Propanediamine, 3-(4-pyridazinyl)-)

• Product Name: 1,2-Propanediamine, 3-(4-pyridazinyl)-
• CAS No: 2137594-80-8
• MF: C₇H₁₂N₄
• MW: 152.196980476379
• CID: 5297896
• Update Time: 2025-10-29

1,2-Propanediamine, 3-(4-pyridazinyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediamine, 3-(4-pyridazinyl)-

• Inchi： 1S/C7H12N4/c8-4-7(9)3-6-1-2-10-11-5-6/h1-2,5,7H,3-4,8-9H2
• InChI Key： ATGQAQCMPNHPNW-UHFFFAOYSA-N
• SMILES： C(N)C(N)CC1=CC=NN=C1

Additional information on 1,2-Propanediamine, 3-(4-pyridazinyl)-

Comprehensive Overview of 1,2-Propanediamine, 3-(4-pyridazinyl)- (CAS No. 2137594-80-8)

1,2-Propanediamine, 3-(4-pyridazinyl)- (CAS No. 2137594-80-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, featuring a pyridazine ring linked to a propanediamine backbone, exhibits unique chemical properties that make it valuable for various applications. Researchers are particularly interested in its potential as a building block for drug discovery and crop protection agents, aligning with current trends in sustainable agriculture and precision medicine.

The molecular structure of 1,2-Propanediamine, 3-(4-pyridazinyl)- combines the reactivity of an amine functional group with the aromatic characteristics of a pyridazine moiety. This dual functionality allows for versatile chemical modifications, making it a promising candidate for small-molecule therapeutics and catalysts. Recent studies highlight its potential in addressing challenges related to antimicrobial resistance (AMR), a critical global health concern. The compound's ability to interact with biological targets has sparked interest in its application for next-generation antibiotics.

From a synthetic chemistry perspective, 1,2-Propanediamine, 3-(4-pyridazinyl)- serves as an important intermediate in organic synthesis. Its chelation properties and ligand capabilities are being explored in materials science, particularly for developing metal-organic frameworks (MOFs). These frameworks have gained prominence in carbon capture and hydrogen storage technologies, addressing pressing environmental and energy challenges. The compound's structural flexibility enables the design of tailored materials with specific porosity and reactivity characteristics.

The pharmaceutical industry has shown growing interest in 1,2-Propanediamine, 3-(4-pyridazinyl)- due to its potential as a pharmacophore in drug design. Computational studies suggest that its molecular architecture could be optimized for kinase inhibition, particularly in oncology research. This aligns with current trends in personalized cancer therapy and the development of targeted treatments. The compound's bioavailability and metabolic stability are subjects of ongoing investigation, with preliminary results indicating promising pharmacokinetic properties.

In the field of agrochemicals, researchers are evaluating 1,2-Propanediamine, 3-(4-pyridazinyl)- as a potential precursor for plant growth regulators and pest control agents. Its structural features suggest possible activity against specific plant pathogens, offering opportunities for developing environmentally friendly pesticides. This application is particularly relevant given the increasing demand for sustainable farming solutions and reduced chemical footprints in agriculture.

The analytical characterization of 1,2-Propanediamine, 3-(4-pyridazinyl)- typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and structural integrity, which are crucial for research applications. Recent advancements in analytical chemistry have enabled more precise characterization of such complex molecules, facilitating their use in high-value applications.

Market trends indicate growing demand for specialized chemical intermediates like 1,2-Propanediamine, 3-(4-pyridazinyl)-, particularly in the life sciences sector. The compound's unique properties position it well in the expanding market for fine chemicals and research chemicals. Manufacturers are responding to this demand by optimizing synthesis routes to improve yield and cost-efficiency, while maintaining high purity standards required for research and development applications.

From a regulatory perspective, 1,2-Propanediamine, 3-(4-pyridazinyl)- falls under standard laboratory chemical classifications. Proper handling procedures should be followed, including the use of appropriate personal protective equipment (PPE) and adherence to good laboratory practices (GLP). The compound's safety profile continues to be evaluated as part of ongoing research into its various applications.

Future research directions for 1,2-Propanediamine, 3-(4-pyridazinyl)- include exploring its potential in bioconjugation chemistry and proteomics. The compound's reactive groups make it suitable for protein labeling and biomolecule modification, applications that are gaining importance in diagnostics and therapeutic development. Additionally, its electronic properties are being investigated for potential use in organic electronics and photovoltaic materials.

In conclusion, 1,2-Propanediamine, 3-(4-pyridazinyl)- (CAS No. 2137594-80-8) represents a versatile chemical entity with significant potential across multiple scientific disciplines. Its unique structural features and reactivity profile continue to inspire innovative applications in pharmaceutical research, materials science, and agrochemical development. As research progresses, this compound is expected to play an increasingly important role in addressing contemporary scientific and technological challenges.